Cas no 1367741-68-1 (2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid)

• Product Name: 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
• CAS No: 1367741-68-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5189206
• PubChem ID: 23111990
• Update Time: 2025-10-31

2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydro-benzo[f][1,4]oxazepine-5-carboxylic acid
• 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid

• Inchi： 1S/C10H11NO3/c12-10(13)9-7-3-1-2-4-8(7)14-6-5-11-9/h1-4,9,11H,5-6H2,(H,12,13)
• InChI Key： FILVFLSKSCKRRT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(C(O)=O)NCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid

2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid (CAS No. 1367741-68-1): An Overview of a Promising Compound in Medicinal Chemistry

2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid (CAS No. 1367741-68-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

The chemical structure of 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid is characterized by a benzene ring fused with a five-membered oxazepine ring and a carboxylic acid group. The presence of these functional groups imparts the molecule with a high degree of structural flexibility and reactivity, making it an attractive candidate for various medicinal applications. The carboxylic acid group can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

Several synthesis methods have been reported for the preparation of 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid. One common approach involves the condensation of an appropriate amine with a substituted benzaldehyde followed by cyclization and reduction steps. Another method involves the reaction of a benzylamine derivative with a suitable carbonyl compound to form the desired benzoxazepine skeleton. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

The biological activities of 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of protein kinases, which are key targets in cancer therapy. Additionally, this compound has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and enzymes.

Recent research developments have further expanded our understanding of the therapeutic potential of 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid. A study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves the inhibition of viral replication by targeting specific viral proteins or host cell factors essential for viral entry and replication.

In another significant study published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the neuroprotective effects of 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The results showed that this compound can reduce oxidative stress and prevent neuronal cell death by activating neuroprotective signaling pathways.

The pharmacokinetic properties of 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid have also been investigated to assess its suitability as a therapeutic agent. Studies have demonstrated that this compound has favorable absorption and distribution profiles in vivo. It exhibits good oral bioavailability and can readily cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) disorders.

Despite its promising therapeutic potential, further research is needed to fully elucidate the safety and efficacy profiles of 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid. Preclinical studies are ongoing to evaluate its toxicity and long-term effects in animal models. Clinical trials will be essential to determine its safety and effectiveness in human patients.

In conclusion, 2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid (CAS No. 1367741-68-1) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more studies are conducted and clinical trials advance, this compound may prove to be a valuable addition to the arsenal of treatments for various diseases.